Cas no 792-74-5 (Dimethyl biphenyl-4,4'-dicarboxylate)

Conclusion: diphenyl-4,4 '- dicarboxylate is a hepatoprotective agent extracted from Schisandra chinensis, which can induce IFN related signal transduction

Dimethyl biphenyl-4,4'-dicarboxylate structure

792-74-5 structure

Product Name:Dimethyl biphenyl-4,4'-dicarboxylate

CAS No:792-74-5

Molecular Formula:C₁₆H₁₄O₄

Molecular Weight:270.279964923859

MDL:MFCD00017201

CID:39924

PubChem ID:87564241

Dimethyl biphenyl-4,4'-dicarboxylate Properties

Names and Identifiers

- Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate
- B.D.D.
- Dimethyl biphenyl-4,4'-dicarboxylate
- [1,1'-Biphenyl]-4,4'-dicarboxylic acid dimethyl ester
- Biphenyl-4,4'-dicarboxylic acid methyl este
- Dimethyl 4,4'-Biphenyldicarboxylate
- 4,4′-BIPHENYLDICARBOXYLIC ACID DI-ME ESTER
- 4,4'-Biphenyldicarboxylic acid dimethyl ester
- methyl 4-(4-methoxycarbonylphenyl)benzoate
- Biphenyl dimethyl dicarboxylate
- 4,4'-Bibenzoic Acid Dimethyl Ester
- 4,4-Bibenzoic Acid Dimethyl Ester
- CCG-45472
- CS-0100928
- CHEMBL4297409
- MLS000720058
- Biphenyl-4,4'-dicarboxylic acid methyl ester
- SR-01000397421
- Dimethyl (1,1'-biphenyl)-4,4'-dicarboxylate
- BRD-K33126632-001-02-1
- Maybridge1_001712
- DB12475
- A839634
- SY057043
- W-111708
- (1,1'-Biphenyl)-4,4'-dicarboxylic acid, 4,4'-dimethyl ester
- NS00038033
- dimethyl 4,4'-biphenyl-d8-dicarboxylate
- 4,4'-Biphenyldicarboxylic acid, dimethyl ester
- 4,4'-dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate
- Biphenyl 4,4'-dicarboxylic acid, dimethyl ester
- AKOS001588888
- SR-01000397421-2
- DTXSID2061143
- 4,4'-Bis(methoxycarbonyl)biphenyl
- Nissel
- K61BXA0U9C
- SMR000304587
- SCHEMBL68521
- HY-128854
- HSDB 5754
- TS-00900
- FT-0625049
- Dimethyl biphenyl-4,4'-dicarboxylate, 99%
- 792-74-5
- EINECS 212-341-4
- dimethyl[1,1'-biphenyl]-4,4'-dicarboxylate
- 4,4-Dicarboxymethylbiphenyl
- (1,1'-Biphenyl)-4,4'-dicarboxylic acid, dimethyl ester
- HMS546F18
- F15436
- 4,4'-Dicarbomethoxybiphenyl
- Dimethyl 4,4 inverted exclamation mark -Biphenyldicarboxylate
- MFCD00017201
- B1309
- SR-01000397421-1
- Q27281994
- methyl 4-(4-methoxycarbonylphenyl)benzoate;Dimethyl 4,4'-Biphenyldicarboxylate
- 4,4'-bis (methoxycarbonyl)biphenyl
- UNII-K61BXA0U9C
- [1,1'-Biphenyl]-4,4'-dicarboxylic acid, dimethyl ester
- DIMETHYL 4,4'-BIPHENYLDICARBOXYLATE [WHO-DD]
- 4,4′-Biphenyldicarboxylic acid, dimethyl ester (6CI, 7CI, 8CI)
- 4,4′-Dimethyl [1,1′-biphenyl]-4,4′-dicarboxylate (ACI)
- [1,1′-Biphenyl]-4,4′-dicarboxylic acid, dimethyl ester (9CI)
- 4,4′-Bis(methoxycarbonyl)biphenyl
- Dimethyl 4,4′-biphenyldicarboxylate
- Dimethyl [1,1′-biphenyl]-4,4′-dicarboxylate
- Dimethyl biphenyl-4,4''-dicarboxylate
- Dimethyl 4,4'-biphenyldicarboxylate; Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate; Dimethyl 1,1'-Biphenyl]-4,4'-dicarboxylic Acid Ester; Dimethyl 4,4'-Biphenyldicarboxylic Acid Ester;
- +Expand
- MDL： MFCD00017201
- InChIKey： BKRIRZXWWALTPU-UHFFFAOYSA-N
- Inchi： 1S/C16H14O4/c1-19-15(17)13-7-3-11(4-8-13)12-5-9-14(10-6-12)16(18)20-2/h3-10H,1-2H3
- SMILES： O=C(C1C=CC(C2C=CC(C(OC)=O)=CC=2)=CC=1)OC
- BRN： 2055852

Computed Properties

Exact Mass: 270.089209g/mol
Surface Charge: 0
XLogP3: 3.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 270.089209g/mol
Monoisotopic Mass: 270.089209g/mol
Topological Polar Surface Area: 52.6Å²
Heavy Atom Count: 20
Complexity: 302
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 2.92680
PSA: 52.60000
Refractive Index: 1.5447 (estimate)
Water Partition Coefficient: Insoluble in water.
Boiling Point: 407℃ at 760 mmHg
Melting Point: 217.0 to 220.0 deg-C
Flash Point: 205
Color/Form: White crystals
Solubility: Not determined
Density: 1.2117 (rough estimate)

Dimethyl biphenyl-4,4'-dicarboxylate Security Information

WGK Germany：3
Safety Term：S24/25
Safety Instruction： S22-S24/25
Hazardous Material transportation number：NONH for all modes of transport
TSCA：Yes

Dimethyl biphenyl-4,4'-dicarboxylate Customs Data

HS CODE：2917399090
Customs Data：

China Customs Code:
2917399090

Overview:

2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Dimethyl biphenyl-4,4'-dicarboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003Q2E-1g	Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate	792-74-5	98%	1g	$8.00	2024-04-21
A2B Chem LLC	AB72950-1g	Dimethyl biphenyl-4,4'-dicarboxylate	792-74-5	98%	1g	$7.00	2024-04-19
Aaron	AR003QAQ-1g	Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate	792-74-5	95%	1g	$4.00
abcr	AB112134-25 g	Dimethyl biphenyl-4,4'-dicarboxylate, 98%; .	792-74-5	98%	25 g	€135.30	2023-07-20
AK Scientific	AMTDA256-1g	Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate	792-74-5	98%	1g	$20	2024-07-19
Alichem	A019114068-100g	Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate	792-74-5	95%	100g	$176.40	2023-09-01
Ambeed	A384879-1g	Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate	792-74-5	98%	1g	$9.0
Apollo Scientific	OR21762-5g	Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate	792-74-5	98%	5g	£15.00	2023-09-01
Cooke Chemical	A3597312-1g	Dimethyl 4,4'-Biphenyldicarboxylate	792-74-5	>98.0%	1g	RMB 24.00	2023-09-07
Crysdot LLC	CD12030578-100g	Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate	792-74-5	95+%	100g	$189	2024-07-24

Dimethyl biphenyl-4,4'-dicarboxylate Synthesis

Synthetic Circuit 1

3001-15-8

630-08-0

67-56-1

792-74-5

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Palladium Solvents: Methanol

Reference

Carbonylation Reactions of Iodoarenes with PAMAM Dendrimer-Palladium Catalysts Immobilized on Silica

Antebi, Shlomo; Arya, Prabhat; Manzer, Leo E.; Alper, Howard, Journal of Organic Chemistry, 2002, 67(19), 6623-6631

Synthetic Circuit 2

161497-18-3

792-74-5

Reaction Conditions

1.1 Reagents: Tetraethylammonium iodide , Zinc Catalysts: Bis(triphenylphosphine)nickel dichloride Solvents: Tetrahydrofuran

Reference

Aryl Mesylates in Metal-Catalyzed Homocoupling and Cross-Coupling Reactions. 1. Functional Symmetrical Biaryls from Phenols via Nickel-Catalyzed Homocoupling of Their Mesylates

Percec, Virgil; Bae, Jin-Young; Zhao, Mingyang; Hill, Dale H., Journal of Organic Chemistry, 1995, 60(1), 176-85

Synthetic Circuit 3

630-08-0

92-86-4

67-56-1

792-74-5

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Bis(benzonitrile)dichloropalladium (complex with (diphenylphosphino)methylated polystyrene) Solvents: Tetrahydrofuran

Reference

Preparation of aromatic dicarboxylic acid diesters

, Japan, , ,

Synthetic Circuit 4

161497-18-3

792-74-5

Reaction Conditions

1.1 Reagents: Lithium bromide Catalysts: 2,2′-Bipyridine , Dichloro[1,2-di(methoxy-κO)ethane]nickel Solvents: Dimethylformamide ; 18 h, rt

Reference

Ni- and Ni/Pd-Catalyzed Reductive Coupling of Lignin-Derived Aromatics to Access Biobased Plasticizers

Su, Zhi-Ming ; Twilton, Jack ; Hoyt, Caroline B.; Wang, Fei ; Stanley, Lisa; et al, ACS Central Science, 2023, 9(2), 159-165

Synthetic Circuit 5

905966-40-7

619-42-1

792-74-5

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Tricyclohexylphosphine , (SP-4-3)-Chloro-1-naphthalenylbis(tricyclohexylphosphine)nickel Solvents: Tetrahydrofuran ; 20 h, 23 °C

Reference

An Indefinitely Air-Stable σ-Ni(II) Precatalyst for Quantitative Cross-Coupling of Unreactive Aryl Halides and Mesylates with Aryl Neopentylglycolboronates

Malineni, Jagadeesh; Jezorek, Ryan L.; Zhang, Na; Percec, Virgil, Synthesis, 2016, 48(17), 2795-2807

Synthetic Circuit 6

619-44-3

792-74-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: (SP-4-3)-Chloro[4-[[1,4-dioxo-4-[[3-(trimethoxysilyl)propyl]amino]butyl]amino]-2… (Fe3O4 MNP-supported) Solvents: Dimethylformamide ; 12 h, 110 °C

Reference

The role of magnetic nanoparticles (MNP) as reducing agents in an MNP-supported Pd-catalyst for the reductive homocoupling of aryl halides

Zheng, Jie; Lin, Shengyue; Jiang, Bi-Wang; Marder, Todd B.; Yang, Zhen, Canadian Journal of Chemistry, 2012, 90(1), 138-144

Synthetic Circuit 7

619-42-1

792-74-5

Reaction Conditions

1.1 Reagents: Tetraethylammonium iodide , Zinc Catalysts: Dibromo[1,2-di(methoxy-κO)ethane]nickel , [N(E),N′(E)]-N,N′-1,2-Ethanediylidenebis[2,6-bis(1-methylethyl)benzenamine Solvents: Tetrahydrofuran ; 10 h, 70 °C

Reference

New catalyst for homocoupling of aryl halides based on nickel complexes with diazabutadiene ligands

Valaeva, V. N.; Asachenko, A. F.; Kulyabin, P. S.; Flid, V. R.; Voskoboinikov, A. Z., Russian Journal of Organic Chemistry, 2011, 47(11), 1774-1776

Synthetic Circuit 8

905966-40-7

161497-18-3

792-74-5

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Bis(1,5-cyclooctadiene)nickel , Tricyclohexylphosphine Solvents: Tetrahydrofuran ; 4 h, 25 °C

Reference

Ni(COD)2/PCy3 catalyzed cross-coupling of aryl and heteroaryl neopentylglycolboronates with aryl and heteroaryl mesylates and sulfamates in THF at room temperature

Leowanawat, Pawaret; Zhang, Na; Resmerita, Ana-Maria; Rosen, Brad M.; Percec, Virgil, Journal of Organic Chemistry, 2011, 76(24), 9946-9955

Synthetic Circuit 9

161497-18-3

792-74-5

Reaction Conditions

1.1 Reagents: Tetraethylammonium iodide , Zinc Catalysts: Bis(triphenylphosphine)nickel dichloride Solvents: Tetrahydrofuran

Reference

Cu, Ni, and Pd mediated homocoupling reactions in biaryl syntheses: The Ullmann reaction

Nelson, Todd D.; Crouch, R. David, Organic Reactions (Hoboken, 2004, 63,

Synthetic Circuit 10

905966-40-7

1126-46-1

792-74-5

Reaction Conditions

1.1 Reagents: Cesium fluoride Catalysts: Palladium diacetate , 2-(Dicyclohexylphosphino)biphenyl Solvents: 1,4-Dioxane ; 18 h, 25 °C

Reference

Two-Step, One-Pot Ni-Catalyzed Neopentylglycolborylation and Complementary Pd/Ni-Catalyzed Cross-Coupling with Aryl Halides, Mesylates, and Tosylates

Wilson, Daniela A.; Wilson, Christopher J.; Rosen, Brad M.; Percec, Virgil, Organic Letters, 2008, 10(21), 4879-4882

Synthetic Circuit 11

619-44-3

792-74-5

Reaction Conditions

1.1 Reagents: Hydroquinone , Cesium carbonate Catalysts: Tris(2-methylphenyl)arsine , Palladium diacetate Solvents: Dimethylacetamide
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Palladium-Catalyzed (Ullmann-Type) Homocoupling of Aryl Halides: A Convenient and General Synthesis of Symmetrical Biaryls via Inter- and Intramolecular Coupling Reactions

Hennings, D. David; Iwama, Tetsuo; Rawal, Viresh H., Organic Letters, 1999, 1(8), 1205-1208

Synthetic Circuit 12

161497-18-3

792-74-5

Reaction Conditions

1.1 Reagents: Tetraethylammonium iodide Catalysts: Bis(triphenylphosphine)nickel dichloride Solvents: Tetrahydrofuran

Reference

Aryl Mesylates in Metal Catalyzed Homocoupling and Cross-Coupling Reactions. 2. Suzuki-Type Nickel-Catalyzed Cross-Coupling of Aryl Arenesulfonates and Aryl Mesylates with Arylboronic Acids

Percec, Virgil; Bae, Jin-Young; Hill, Dale H., Journal of Organic Chemistry, 1995, 60(4), 1060-5

Synthetic Circuit 13

99768-12-4

619-42-1

792-74-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: CuPd , Graphene (oxide) Solvents: Ethanol , Water ; 10 h, 80 °C

Reference

Highly active PdCu/graphene catalyst for an efficient Suzuki cross-coupling reaction

M., Xiaojing; Gao, Lingfeng; Weng, Zhentao; Yang, Hua; Sun, Xu, New Journal of Chemistry, 2020, 44(47), 20525-20529

Synthetic Circuit 14

99768-12-4

792-74-5

Reaction Conditions

1.1 Catalysts: 2045170-75-8 Solvents: Ethanol ; 6 h, 22 °C

Reference

Efficient Homocoupling of Aryl- and Alkenylboronic Acids in the Presence of Low Loadings of [{Pd(μ-OH)Cl(IPr)}2]

Ostrowska, Sylwia; Rogalski, Szymon; Lorkowski, Jan; Walkowiak, Jedrzej; Pietraszuk, Cezary, Synlett, 2018, 29(13), 1735-1740

Synthetic Circuit 15

619-42-1

792-74-5

Reaction Conditions

1.1 Reagents: Zinc , Lithium chloride Catalysts: Trimethylaluminum , Cobalt chloride (CoCl2) , 4,4′-Dimethoxy-2,2′-bipyridine Solvents: Dimethylformamide , Acetonitrile , Toluene ; 14 h, 40 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C

Reference

Cobalt-Catalyzed Highly Regioselective Three-Component Arylcarboxylation of Acrylate with Aryl Bromides and Carbon Dioxide

Hang, Wei ; Liang, Nianjie; Liu, Yuzhou; Xi, Chanjuan, ChemSusChem, 2021, 14(22), 4941-4946

Synthetic Circuit 16

619-42-1

792-74-5

Reaction Conditions

1.1 Reagents: 1,4-Dihydro-2,3,5,6-tetramethyl-1,4-bis(trimethylsilyl)pyrazine Catalysts: Bis(acetylacetonato)nickel Solvents: Toluene ; 18 h, rt; 80 °C
1.2 Solvents: Hexane , Ethyl acetate

Reference

Salt-Free Reduction of Nonprecious Transition-Metal Compounds: Generation of Amorphous Ni Nanoparticles for Catalytic C-C Bond Formation

Yurino, Taiga; Ueda, Yohei; Shimizu, Yoshiki; Tanaka, Shinji; Nishiyama, Haruka; et al, Angewandte Chemie, 2015, 54(48), 14437-14441

Synthetic Circuit 17

99768-12-4

792-74-5

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Copper, bis[μ-(1,10-phenanthrolin-2-olato-κN1,κN10:κO2)]di-, (Cu-Cu), stereoisom… Solvents: Dimethylformamide ; 20 h, rt

Reference

Three-coordinate copper(I) 2-hydroxy-1,10-phenanthroline dinuclear complex catalyzed homocoupling of arylboronic acids towards biphenyls under air condition

Wang, Yan-Hong; Xu, Mei-Chen; Liu, Jie; Zhang, Ling-Juan; Zhang, Xian-Ming, Tetrahedron, 2015, 71(52), 9598-9601

Synthetic Circuit 18

787-70-2

74-88-4

792-74-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 24 h, 70 °C

Reference

Surface-Deactivated Core-Shell Metal-Organic Framework by Simple Ligand Exchange for Enhanced Size Discrimination in Aerobic Oxidation of Alcohols

Kim, Seongwoo; Lee, Jooyeon; Jeoung, Sungeun; Moon, Hoi Ri; Kim, Min, Chemistry - A European Journal, 2020, 26(34), 7568-7572

Dimethyl biphenyl-4,4'-dicarboxylate Raw materials

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Dimethyl biphenyl-4,4'-dicarboxylate (792-74-5)

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Dimethyl biphenyl-4,4'-dicarboxylate Related Literature

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2. CO2 uptake prediction of metal–organic frameworks using quasi-SMILES and Monte Carlo optimization

Shahin Ahmadi,Sepideh Ketabi,Mahnaz Qomi New J. Chem. 2022 46 8827
3. Convenient synthesis of organic-electronics-oriented building blocks via on-water and under-air homocoupling of (hetero)aryl iodides

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4. Lanthanide metal–organic frameworks constructed by asymmetric 2-nitrobiphenyl-4,4′-dicarboxylate ligand: syntheses, structures, luminescence and magnetic investigations

Li-Rong Guo,Xiao-Liang Tang,Zheng-Hua Ju,Kai-Ming Zhang,Hui-E Jiang,Wei-Sheng Liu CrystEngComm 2013 15 9020
5. Metal organic frameworks as heterogeneous catalysts for the production of fine chemicals

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9. Nanoformulation and encapsulation approaches for poorly water-soluble drug nanoparticles

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Cas no 792-74-5 (Dimethyl biphenyl-4,4'-dicarboxylate)

Dimethyl biphenyl-4,4'-dicarboxylate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dimethyl biphenyl-4,4'-dicarboxylate Security Information

Dimethyl biphenyl-4,4'-dicarboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Dimethyl biphenyl-4,4'-dicarboxylate Price

Dimethyl biphenyl-4,4'-dicarboxylate Synthesis

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Synthetic Circuit 18

Dimethyl biphenyl-4,4'-dicarboxylate Raw materials

Dimethyl biphenyl-4,4'-dicarboxylate Preparation Products

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Dimethyl biphenyl-4,4'-dicarboxylate Related Literature

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